Cas no 5272-17-3 ((2E)-N-(2,5-dichlorophenyl)-3-(3-nitrophenyl)prop-2-enamide)

• Product Name: (2E)-N-(2,5-dichlorophenyl)-3-(3-nitrophenyl)prop-2-enamide
• CAS No: 5272-17-3
• MF: C₁₅H₁₀Cl₂N₂O₃
• MW: 337.15750169754
• CID: 1578688
• PubChem ID: 773622
• Update Time: 2025-04-21

(2E)-N-(2,5-dichlorophenyl)-3-(3-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2,5-dichlorophenyl)-3-(3-nitrophenyl)prop-2-enamide
• (2E)-N-(2,5-Dichlorophenyl)-3-(3-nitrophenyl)acrylamide
• 2-propenamide, N-(2,5-dichlorophenyl)-3-(3-nitrophenyl)-, (2E)-
• BIM-0016330.P001
• AKOS000629542
• CCG-5317
• SR-01000412331-1
• SR-01000412331
• 5272-17-3
• STK416880

• Inchi： 1S/C15H10Cl2N2O3/c16-11-5-6-13(17)14(9-11)18-15(20)7-4-10-2-1-3-12(8-10)19(21)22/h1-9H,(H,18,20)/b7-4+
• InChI Key： XZVQSJGMIIOMCU-QPJJXVBHSA-N
• SMILES： ClC1C=CC(=CC=1NC(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)Cl

Computed Properties

• Exact Mass: 336.007
• Monoisotopic Mass: 336.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.484
• Boiling Point: 538.3°C at 760 mmHg
• Flash Point: 279.4°C
• Refractive Index: 1.699
• PSA: 72.24